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Compound of Interest

Compound Name: Aklomide

Cat. No.: B1666742

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for the statistical analysis and data presentation
of efficacy trials for the anticoccidial drug Aklomide. The protocols outlined are based on
established methodologies for evaluating anticoccidial agents in poultry.

Data Presentation

Quantitative data from Aklomide efficacy trials should be summarized in clear, structured
tables to facilitate comparison between treatment groups. Below are template tables populated
with representative data derived from historical performance indices of Aklomide-containing
products such as Novastat.

Table 1: Efficacy of Aklomide against Eimeria tenella Challenge in Broiler Chickens (Battery
Trial)
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Table 2: Performance Index Calculation based on the Morehouse-Baron Method

The Performance Index (PI) provides a composite score of the anticoccidial efficacy. It is
calculated as follows:

Pl = (% Survival of Medicated-Infected + % Relative Weight Gain) x 10

% Relative Weight Gain = (Avg. Weight Gain of Medicated-Infected / Avg. Weight Gain of Non-
medicated, Non-infected) x 100
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Experimental Protocols

Detailed methodologies are crucial for the reproducibility of efficacy trials.

Protocol 1: Battery Cage Efficacy Trial

This protocol is designed to evaluate the efficacy of Aklomide against a specific Eimeria
species under controlled laboratory conditions.

1. Animal Husbandry:

o Species: Broiler chickens (Gallus gallus domesticus), 1-day-old chicks.

» Housing: Raised in wire-floored battery cages to prevent reinfection from litter.

o Feed and Water: Provide ad libitum access to a standard broiler starter feed (medicated or
non-medicated as per experimental design) and clean water.

e Acclimation: Allow a 7-day acclimation period before the start of the experiment.

2. Experimental Design:

e Groups:

e Group 1: Non-infected, Non-medicated Control
e Group 2: Infected, Non-medicated Control

e Group 3: Infected, Aklomide (low dose)

e Group 4: Infected, Aklomide (high dose)
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Group 5: Infected, Positive Control (an approved anticoccidial drug)
Randomization: Randomly assign chicks to treatment groups (n=20 per group).

. Infection:

Isolate: Use a recent field isolate of the target Eimeria species (e.g., E. tenella).

Inoculum Preparation: Prepare a suspension of sporulated oocysts in a sterile saline
solution.

Infection Procedure: At 14 days of age, orally inoculate each chick (except Group 1) with a
predetermined dose of sporulated oocysts (e.g., 1 x 10"5 oocysts per bird).

. Data Collection:

Mortality: Record daily mortality.

Body Weight: Measure individual body weights at the start of the trial (Day 0) and at
termination (e.g., Day 7 post-infection).

Feed Consumption: Measure feed intake per cage to calculate the Feed Conversion Ratio
(FCR).

Lesion Scoring: At Day 7 post-infection, euthanize a subset of birds from each group and
score intestinal lesions based on the Johnson and Reid method.[1]

Oocyst Counts: Collect fecal samples from each cage at specified intervals to determine the
number of oocysts per gram (OPG) using a McMaster chamber.

. Statistical Analysis:

Analyze data using appropriate statistical methods (e.g., ANOVA, t-tests) to determine
significant differences between treatment groups.

Protocol 2: Lesion Scoring (Johnson and Reid Method)

Lesion scoring is a critical component of assessing anticoccidial efficacy.[1]

. Procedure:

Humanely euthanize the bird.

Expose the gastrointestinal tract and examine the relevant sections for lesions characteristic
of the Eimeria species used for infection.

Assign a score from O to 4 based on the severity of the lesions, where:

0: No visible lesions.
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1: Few scattered lesions.

2: More numerous but not coalescent lesions.

3: Lesions are coalescent, with thickening of the intestinal wall.
4: Severe lesions with significant hemorrhage and necrosis.
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Caption: Generalized mechanism of Aklomide action on the Eimeria life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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